Cas no 366491-01-2 (benzyl-dimethyl-(octoxymethyl)ammonium chloride)
366491-01-2 structure
Product Name:benzyl-dimethyl-(octoxymethyl)ammonium chloride
CAS No:366491-01-2
MF:C18H32ClNO
MW:313.905784606934
CID:1478523
PubChem ID:25091978
Update Time:2025-04-21
benzyl-dimethyl-(octoxymethyl)ammonium chloride Chemical and Physical Properties
Names and Identifiers
-
- benzyl-dimethyl-(octoxymethyl)ammonium chloride
- benzeneme<wbr>
- N-Benzyl-N,N-dimethyl(octyloxy)methanaminium chloride
- LogP
- benzyl-dimethyl-(octoxymethyl)azanium,chloride
- 366491-01-2
- CCRIS 8875
- N,N-Dimethyl-N-((octyloxy)methyl)benzenemethanaminium chloride
- Benzenemethanaminium, N,N-dimethyl-N-((octyloxy)methyl)-, chloride
- DTXSID00957904
- N,N-DIMETHYL-N-[(OCTYLOXY)METHYL]BENZENEMETHANAMINIUM CHLORIDE
-
- Inchi: 1S/C18H32NO.ClH/c1-4-5-6-7-8-12-15-20-17-19(2,3)16-18-13-10-9-11-14-18;/h9-11,13-14H,4-8,12,15-17H2,1-3H3;1H/q+1;/p-1
- InChI Key: NNWVSJUAODJKBJ-UHFFFAOYSA-M
- SMILES: [Cl-].O(CCCCCCCC)C[N+](C)(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 280.9669
- Monoisotopic Mass: 313.2172423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 222
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
benzyl-dimethyl-(octoxymethyl)ammonium chloride Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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